Cas no 36937-95-8 (2-[(2,3-dimethoxyphenyl)methylidene]propanedinitrile)

• Product Name: 2-[(2,3-dimethoxyphenyl)methylidene]propanedinitrile
• CAS No: 36937-95-8
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 1480291
• PubChem ID: 37584
• Update Time: 2025-04-21

2-[(2,3-dimethoxyphenyl)methylidene]propanedinitrile Chemical and Physical Properties

Names and Identifiers

• (2,3-dimethoxybenzylidene)propanedinitrile
• 2-(2,3-Dimethoxybenzylidene)malononitrile
• 2-[(2,3-dimethoxyphenyl)methylidene]propanedinitrile
• BRN 2694982
• DTXSID70190427
• 36937-95-8
• AKOS003677493
• Oprea1_128529
• MALONONITRILE, (2,3-DIMETHOXYBENZYLIDENE)-
• 2-[(2,3-dimethoxyphenyl)methylene]propanedinitrile
• NSC-659146
• NCI60_020815
• Oprea1_133139
• STL137026
• 2-(2,3-Dimethoxy-benzylidene)-malononitrile
• 2,3-Dimethoxybenzylidene malononitrile
• CHEMBL1998491
• 1-CYANO-2-(2,3-DIMETHOXYPHENYL)VINYL CYANIDE
• NSC659146
• F6782-3638

• Inchi： 1S/C12H10N2O2/c1-15-11-5-3-4-10(12(11)16-2)6-9(7-13)8-14/h3-6H,1-2H3
• InChI Key： QXIGVGQGZAURFQ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1/C=C(\C#N)/C#N)OC

Computed Properties

• Exact Mass: 214.0743
• Monoisotopic Mass: 214.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 66.04

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes